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Compound of Interest

Compound Name: Canthine

CAS No.: 206-68-8

Cat. No.: B12676620

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation of

canthine-6-one N-oxide, a naturally occurring β-carboline alkaloid. This document details the

key spectroscopic data and experimental protocols that have been instrumental in confirming

its molecular structure.

Spectroscopic Data Analysis
The structural confirmation of canthine-6-one N-oxide relies on a combination of spectroscopic

techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry

(MS), Infrared (IR) spectroscopy, and Ultraviolet-Visible (UV-Vis) spectroscopy. The quantitative

data from these analyses are summarized below.

Table 1: ¹H NMR Spectroscopic Data for Canthine-6-one
N-oxide
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Proton
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-1 8.86 d 5.2

H-2 7.78 t 7.5

H-4 8.25 d 7.8

H-5 7.95 d 5.2

H-8 8.18 d 7.8

H-9 7.52 t 7.5

H-10 7.72 t 7.8

H-11 8.81 d 7.5

Solvent: CDCl₃

Table 2: ¹³C NMR Spectroscopic Data for Canthine-6-one
N-oxide
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Carbon Chemical Shift (δ, ppm)

C-1 139.2

C-2 122.5

C-4 129.8

C-5 117.4

C-6 158.4

C-6a 141.2

C-7a 121.8

C-8 121.3

C-9 129.4

C-10 124.7

C-11 131.5

C-11a 145.1

C-12a 130.6

C-12b 136.8

Solvent: CDCl₃

Table 3: Mass Spectrometry Data for Canthine-6-one N-
oxide

Technique Ionization Mode [M]+ (m/z)
Key Fragment Ions
(m/z)

EIMS 70 eV 236 220, 192, 164

Table 4: Infrared and Ultraviolet-Visible Spectroscopic
Data for Canthine-6-one N-oxide
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Spectroscopy Medium Absorption Maxima

IR KBr 1660, 1610, 1250 cm⁻¹

UV-Vis MeOH 254, 282, 365 nm

Experimental Protocols
The following sections detail the methodologies employed for the acquisition of the

spectroscopic data presented above, based on established scientific literature.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectra were recorded on a Bruker Avance spectrometer operating at a proton

frequency of 400 MHz. Samples were dissolved in deuterated chloroform (CDCl₃), and

chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an

internal standard. Standard pulse sequences were utilized for the acquisition of one-

dimensional spectra.

Mass Spectrometry (MS)
Electron Impact Mass Spectrometry (EIMS) was performed on a mass spectrometer at an

ionization energy of 70 eV. The sample was introduced via a direct insertion probe. The

resulting mass spectrum provided the molecular ion peak and characteristic fragmentation

pattern.

Infrared (IR) Spectroscopy
The IR spectrum was obtained using a Fourier Transform Infrared (FTIR) spectrophotometer.

The sample was prepared as a potassium bromide (KBr) pellet. The spectrum was recorded in

the range of 4000-400 cm⁻¹, revealing characteristic functional group absorptions.

Ultraviolet-Visible (UV-Vis) Spectroscopy
The UV-Vis spectrum was recorded on a spectrophotometer using methanol (MeOH) as the

solvent. The absorption spectrum was scanned over a wavelength range of 200-800 nm to

determine the absorption maxima.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12676620?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structure Elucidation Workflow
The logical process for the elucidation of the canthine-6-one N-oxide structure is outlined in

the following diagram.

Isolation & Purification

Spectroscopic Analysis
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Caption: Workflow for the structural elucidation of canthine-6-one N-oxide.

To cite this document: BenchChem. [Elucidation of Canthine-6-one N-oxide Structure: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12676620/docs#elucidation-of-canthine-6-one-n-
oxide-structure-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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